Cas no 1354019-88-7 (1-[(R)-3-(Benzyl-isopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone)

• Product Name: 1-[(R)-3-(Benzyl-isopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone
• CAS No: 1354019-88-7
• MF: C₁₆H₂₃ClN₂O
• MW: 294.819623231888
• CID: 2160995
• Update Time: 2025-11-02

1-[(R)-3-(Benzyl-isopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[(R)-3-(benzyl-isopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone
• (R)-1-(3-(Benzyl(isopropyl)amino)pyrrolidin-1-yl)-2-chloroethanone
• AM96857
• 1-[(R)-3-(benzylisopropylamino)pyrrolidin-1-yl]-2-chloroethanone
• 1-[(R)-3-(Benzyl-isopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone

• Inchi： 1S/C16H23ClN2O/c1-13(2)19(11-14-6-4-3-5-7-14)15-8-9-18(12-15)16(20)10-17/h3-7,13,15H,8-12H2,1-2H3/t15-/m1/s1
• InChI Key： NUQRDLGZWCECFM-OAHLLOKOSA-N
• SMILES： ClCC(N1CC[C@H](C1)N(CC1C=CC=CC=1)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 316
• Topological Polar Surface Area: 23.6

Additional information on 1-[(R)-3-(Benzyl-isopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone

Comprehensive Overview of 1-[(R)-3-(Benzyl-isopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone (CAS No. 1354019-88-7)

1-[(R)-3-(Benzyl-isopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone (CAS No. 1354019-88-7) is a specialized chiral compound with significant potential in pharmaceutical research and organic synthesis. This molecule features a unique pyrrolidine backbone substituted with benzyl-isopropyl-amino and chloro-ethanone groups, making it a valuable intermediate for drug discovery and asymmetric catalysis. Researchers and industry professionals frequently search for this compound due to its relevance in medicinal chemistry and biologically active molecules.

The compound's chiral center at the 3-position of the pyrrolidine ring is critical for its stereoselective applications. Its CAS No. 1354019-88-7 is often used in patent literature and scientific databases, highlighting its importance in developing enzyme inhibitors and receptor modulators. Recent trends in AI-driven drug discovery and computational chemistry have increased interest in such structurally complex molecules, as they serve as key building blocks for high-throughput screening and lead optimization.

From a synthetic perspective, 1-[(R)-3-(Benzyl-isopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone is typically prepared via multi-step organic reactions, including amine alkylation and chloroacetylation. Its benzyl-isopropyl-amino moiety enhances lipophilicity, which is advantageous for crossing biological membranes—a hot topic in drug delivery systems and bioavailability enhancement. The compound's chloro-ethanone group also offers reactivity for further derivatization, aligning with the growing demand for click chemistry and fragment-based drug design.

In the pharmaceutical industry, this compound is explored for its potential in central nervous system (CNS) therapeutics, given the pyrrolidine scaffold's prevalence in neuromodulators. Searches related to neurodegenerative diseases and GPCR-targeted drugs often intersect with studies involving CAS No. 1354019-88-7. Additionally, its role in protease inhibition and kinase modulation makes it a candidate for oncology and metabolic disorder research, areas with high SEO visibility due to global health priorities.

The market for chiral intermediates like 1-[(R)-3-(Benzyl-isopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone is expanding, driven by the demand for enantiopure drugs and green chemistry practices. Environmental concerns and regulatory pressures have spurred interest in sustainable synthesis methods, which often feature such advanced intermediates. Companies and academic labs sourcing this compound frequently inquire about scalable production and cost-effective routes, reflecting broader industry challenges.

Analytical characterization of CAS No. 1354019-88-7 involves techniques like HPLC, NMR, and mass spectrometry, ensuring compliance with quality control standards. The rise of machine learning in analytical chemistry has further optimized these processes, a trend mirrored in user queries about automated structure verification. Storage and handling recommendations emphasize stability under inert conditions, addressing common concerns about compound degradation.

Future research directions for 1-[(R)-3-(Benzyl-isopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone may include its integration into peptide mimetics or covalent inhibitors, both trending topics in drug discovery forums. Its versatility also positions it as a candidate for photoaffinity labeling studies, a technique gaining traction in target identification. As the scientific community prioritizes precision medicine, the demand for such tailored intermediates will likely grow.

In summary, 1-[(R)-3-(Benzyl-isopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone (CAS No. 1354019-88-7) represents a convergence of structural complexity, pharmaceutical relevance, and synthetic utility. Its alignment with cutting-edge research areas ensures sustained interest, while its SEO-friendly profile—linked to terms like chiral synthesis and drug intermediates—enhances its visibility in academic and industrial searches.